Cas no 25627-90-1 (Pyrazolo[5,1-a]isoquinoline-1-carbonitrile)

• Product Name: Pyrazolo[5,1-a]isoquinoline-1-carbonitrile
• CAS No: 25627-90-1
• MF: C₁₂H₇N₃
• MW: 193.204081773758
• CID: 1426970
• PubChem ID: 14688928
• Update Time: 2025-04-20

Pyrazolo[5,1-a]isoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-a]isoquinoline-1-carbonitrile
• 25627-90-1
• DTXSID301266010

• Inchi： 1S/C12H7N3/c13-7-10-8-14-15-6-5-9-3-1-2-4-11(9)12(10)15/h1-6,8H
• InChI Key： RVRSWLOVVZYVHU-UHFFFAOYSA-N
• SMILES： N12C=CC3C=CC=CC=3C1=C(C#N)C=N2

Computed Properties

• Exact Mass: 193.06411
• Monoisotopic Mass: 193.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09